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Introduction
The oxygen anion (O⁻), a fundamental species in chemistry and physics, plays a crucial role

in a variety of processes, from atmospheric chemistry to biological systems. A thorough

understanding of its spectroscopic properties is paramount for elucidating reaction

mechanisms, developing advanced analytical techniques, and informing drug design and

development. This technical guide provides a comprehensive overview of the core

spectroscopic characteristics of the O⁻ anion, with a focus on quantitative data, detailed

experimental methodologies, and visual representations of key concepts.

Core Spectroscopic Data
The electronic structure of the oxygen anion dictates its interaction with electromagnetic

radiation. The ground state electron configuration of O⁻ is 1s²2s²2p⁵, giving rise to a ²P term

symbol. Due to spin-orbit coupling, this ground state is split into two fine-structure levels: ²P₃/₂

(the ground state) and ²P₁/₂ (an excited state).[1][2]
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A summary of the key quantitative spectroscopic data for the ¹⁶O⁻ anion is presented in the

table below. These values represent the most precise measurements available to date.

Spectroscopic
Property

Value Unit
Experimental
Technique

Electron Affinity (EA) 1.461 112 972(87) eV

Laser

Photodetachment

Spectroscopy

**Fine Structure

Splitting (²P₃/₂ - ²P₁/₂)

**

21.97 meV
Photoelectron

Spectroscopy

177.2 cm⁻¹
Photoelectron

Spectroscopy

Binding Energy of ²P₃/

₂ Level
1.461 112 972(87) eV

Laser

Photodetachment

Spectroscopy

Binding Energy of ²P₁/

₂ Level
1.439 157 53(29) eV

Laser

Photodetachment

Spectroscopy

Note: The numbers in parentheses represent the uncertainty in the last digits.

Key Experimental Methodologies
The precise determination of the spectroscopic properties of the O⁻ anion relies on a suite of

sophisticated experimental techniques. Here, we detail the protocols for two primary methods:

Anion Photoelectron Spectroscopy and Photodetachment Microscopy.

Anion Photoelectron Spectroscopy
Anion photoelectron spectroscopy is a powerful technique used to measure the electron affinity

of an atom and to probe the electronic and vibrational structure of the corresponding neutral

species.[3][4]
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Experimental Protocol:

Anion Generation: O⁻ anions are typically produced in a plasma discharge or a sputter ion

source.[5] For example, a pulsed arc cluster ion source can be optimized for anion

production.

Mass Selection: The generated anions are extracted and guided into a time-of-flight (TOF)

mass spectrometer. This allows for the selection of a specific mass-to-charge ratio, ensuring

a pure beam of O⁻ anions.[5]

Ion Trapping and Cooling (Optional but recommended for high resolution): For high-precision

measurements, the mass-selected anions can be guided into an ion trap where they are

cooled to reduce thermal motion. Cryogenic electrostatic ion-beam storage rings can store

ions for extended periods, allowing for thermal equilibrium with the cold environment.[6][7][8]

Photodetachment: The beam of O⁻ anions is intersected by a monochromatic laser beam of

known photon energy (hν).[3] The laser energy is chosen to be greater than the electron

affinity of oxygen.

Electron Kinetic Energy Analysis: The absorption of a photon by an O⁻ anion results in the

detachment of an electron, leaving behind a neutral oxygen atom. The kinetic energy of the

ejected photoelectron (eKE) is measured using an electron energy analyzer, such as a

"magnetic bottle" type spectrometer or a velocity-map imaging (VMI) setup.[3][9]

Data Acquisition and Analysis: The number of photoelectrons is recorded as a function of

their kinetic energy, generating a photoelectron spectrum. The electron affinity (EA) is

determined from the relationship: EA = hν - eKE. The spectrum will show peaks

corresponding to transitions from the anion ground state to the different electronic (and

vibrational) states of the neutral atom. The energy difference between these peaks provides

information about the energy levels of the neutral species.

Photodetachment Microscopy
Photodetachment microscopy is a high-resolution technique that images the wavefunction of

the detached electron in the presence of a static electric field. This method is particularly well-

suited for precise measurements of electron affinities.[10][11]
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Experimental Protocol:

Anion Beam Preparation: A beam of O⁻ anions is generated and accelerated to a specific

kinetic energy (e.g., a few keV).

Interaction in an Electric Field: The anion beam is directed into a region with a uniform static

electric field.

Laser Photodetachment: A tunable laser intersects the anion beam within the electric field.

The laser is scanned across the photodetachment threshold.

Electron Imaging: The detached electrons are accelerated by the electric field and projected

onto a position-sensitive detector. This creates a 2D image of the electron flux.

Interference Pattern Analysis: The image reveals an interference pattern resulting from the

different paths the electron wave can take to reach the detector. This pattern is highly

sensitive to the initial kinetic energy of the electron and thus to the photon energy relative to

the electron affinity.

Electron Affinity Determination: By analyzing the changes in the interference pattern as a

function of laser wavelength, the photodetachment threshold can be determined with very

high precision, yielding an accurate value for the electron affinity.[11]

Visualization of Experimental Workflows and
Logical Relationships
To further clarify the experimental processes and the relationships between different

spectroscopic parameters, the following diagrams are provided in the DOT language for

Graphviz.
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Workflow for Anion Photoelectron Spectroscopy.
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Energy Level Diagram for O⁻ Photodetachment.

Conclusion
The spectroscopic properties of the O⁻ anion, particularly its electron affinity and fine-structure

splitting, have been determined with remarkable precision through advanced experimental
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techniques. This guide has provided a consolidated resource of the most accurate quantitative

data, detailed the fundamental experimental protocols for anion photoelectron spectroscopy

and photodetachment microscopy, and offered visual representations of these processes. This

information is critical for researchers and professionals in fields where the behavior of the

oxygen anion is of significant interest, enabling a deeper understanding of its role in complex

chemical and physical systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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